BENGHE Validation & Comparative

Check Availability & Pricing

Specificity of MI-883: A Comparative Analysis for
CAR and PXR Activation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MI-883

Cat. No.: B15603559

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the specificity of the small molecule MI-883 for
the Constitutive Androstane Receptor (CAR) and the Pregnane X Receptor (PXR). MI-883 has
been identified as a potent dual-acting compound, functioning as a CAR agonist and a PXR
antagonist.[1][2][3][4] This unique activity profile makes it a valuable tool for studying the
distinct and overlapping roles of these two critical nuclear receptors in xenobiotic metabolism
and various disease states. The following sections present quantitative data, detailed
experimental methodologies, and visual representations of the relevant biological pathways
and experimental workflows.

Quantitative Data Summary

The specificity of MI-883 has been quantified through various in vitro assays, revealing its
potent and opposing effects on CAR and PXR. The following table summarizes the key
performance metrics, including EC50 values for CAR agonism and IC50 values for PXR
antagonism.
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Parameter Receptor Value Assay Type Source
Agonist Activity -
CAR 73 nM Not Specified [5]
(EC50)
CAR LBD N
0.38 uM Not Specified [5]
Assembly
CARS3 Variant Luciferase
o 0.074 uM [5]
Activation Reporter Assay
Antagonist -
o PXR 0.1 pyM Not Specified [5]
Activity (IC50)
Basal PXR Luciferase
o 2.03 uM [5]
Activity Reporter Assay

Signaling Pathways and MI-883 Interaction

The following diagram illustrates the distinct signaling pathways of CAR and PXR and the dual

modulatory effect of MI-883.
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CAR and PXR Signaling Pathways and MI-883 Interaction
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Experimental Workflow for Assessing Compound Specificity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Specificity of MI-883: A Comparative Analysis for CAR
and PXR Activation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603559#assessing-the-specificity-of-mi-883-for-
car-and-pxr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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